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For Researchers, Scientists, and Drug Development Professionals

Abstract
2-(2-Aminopyridin-3-yl)acetonitrile has been identified as a key building block in the

synthesis of complex heterocyclic molecules for the pharmaceutical and agrochemical

industries. This technical guide provides a comprehensive overview of the available information

on this compound, including its chemical properties and general applications. However, a

detailed historical account of its discovery and specific, publicly available experimental

protocols for its synthesis remain elusive despite extensive searches of academic and patent

literature. This document summarizes the existing knowledge and highlights the information

gaps that present opportunities for future research and publication.

Introduction
2-(2-Aminopyridin-3-yl)acetonitrile, with the CAS number 23612-61-5, is a substituted

aminopyridine derivative that holds potential as a versatile intermediate in organic synthesis. Its

structure, featuring a reactive nitrile group and a nucleophilic amino group on a pyridine

scaffold, makes it a valuable precursor for the construction of various fused heterocyclic

systems. These resulting structures are of significant interest in the discovery of novel

therapeutic agents and agrochemicals. This guide aims to consolidate the known information

about this compound for the scientific community.
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Physicochemical Properties
While detailed experimental data is scarce, the basic physicochemical properties of 2-(2-
Aminopyridin-3-yl)acetonitrile can be derived from its structure and information from

chemical suppliers.

Table 1: Physicochemical Properties of 2-(2-Aminopyridin-3-yl)acetonitrile

Property Value Source

CAS Number 23612-61-5 [1]

Molecular Formula C₇H₇N₃ [1]

Molecular Weight 133.15 g/mol [1]

Appearance
Not specified in available

literature

Melting Point
Not specified in available

literature

Boiling Point
Not specified in available

literature

Solubility
Not specified in available

literature

Storage Condition Room temperature [1]

Synthesis and Discovery
The history of the discovery of 2-(2-Aminopyridin-3-yl)acetonitrile is not well-documented in

publicly accessible literature. Similarly, a specific, detailed experimental protocol for its

synthesis has not been found. However, based on general principles of organic chemistry and

known reactions for the synthesis of similar aminopyridine derivatives, a plausible synthetic

route can be conceptualized.

A potential synthetic pathway could involve the cyanation of a suitable 3-halo-2-aminopyridine

precursor, such as 2-amino-3-bromopyridine. This transformation is typically achieved using a
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cyanide source, such as copper(I) cyanide or zinc cyanide, often in the presence of a palladium

or nickel catalyst.

Below is a generalized workflow representing a possible synthetic approach.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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